Cas no 851477-19-5 (1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea)

1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea structure
851477-19-5 structure
Product Name:1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea
CAS No:851477-19-5
MF:C28H26F6N4S
MW:564.588265895844
CID:1086014
Update Time:2024-12-09

1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea
    • 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(R)-(5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl)-quinolin-4-ylmethyl]thiourea
    • N-[3,5-Bis(trifluoromethyl)phenyl]-N'-(9R)-cinchonan-9-ylthiourea
    • N-[3,5-Bis(trifluoromethyl)phenyl]-N′-(9R)-cinchonan-9-ylthiourea (ACI)
    • Inchi: 1S/C28H26F6N4S/c1-2-16-15-38-10-8-17(16)11-24(38)25(22-7-9-35-23-6-4-3-5-21(22)23)37-26(39)36-20-13-18(27(29,30)31)12-19(14-20)28(32,33)34/h2-7,9,12-14,16-17,24-25H,1,8,10-11,15H2,(H2,36,37,39)/t16-,17-,24+,25+/m0/s1
    • InChI Key: IIQBCCXHYIEQTC-WAJMBDEPSA-N
    • SMILES: [C@@H](C1C=CN=C2C=CC=CC=12)([C@H]1C[C@@H]2CC[N@@]1C[C@@H]2C=C)NC(=S)NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea Pricemore >>

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1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
N-[3,5-Bis(trifluoromethyl)phenyl]-N'-(9R)-cinchonan-9-yl-thiourea
Dixon, Darren J.; Stegbauer, Linus, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2012, 1, 1-3

Production Method 2

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  rt; 14 h, rt
Reference
Catalytic enantioselective construction of quaternary stereocenters by direct vinylogous Michael addition of deconjugated butenolides to nitroolefins
Manna, Madhu Sudan; Kumar, Vikas; Mukherjee, Santanu, Chemical Communications (Cambridge, 2012, 48(42), 5193-5195

Production Method 3

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  4 h, rt
Reference
Enantioselective organocatalytic Michael addition of malonate esters to nitro olefins using bifunctional cinchonine derivatives
Ye, Jinxing; Dixon, Darren J.; Hynes, Peter S., Chemical Communications (Cambridge, 2005, (35), 4481-4483

Production Method 4

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  16 h, 25 °C
Reference
Organocatalyzed Enantioselective Michael Addition of 2-Hydroxypyridines and α,β-Unsaturated 1,4-Dicarbonyl Compounds
Wu, Yu-Chun; Jhong, Yi; Lin, Hui-Jie; Swain, Sharada Prasanna; Tsai, Hui-Hsu Gavin; et al, Advanced Synthesis & Catalysis, 2019, 361(21), 4966-4982

Production Method 5

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  14 h, rt
Reference
Catalytic asymmetric direct vinylogous Michael addition of deconjugated butenolides to maleimides for the construction of quaternary stereogenic centers
Manna, Madhu Sudan; Mukherjee, Santanu, Chemistry - A European Journal, 2012, 18(48), 15277-15282

1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea Raw materials

1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea Preparation Products

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